Cas no 868224-51-5 (ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate)

• Product Name: ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• CAS No: 868224-51-5
• MF: C₂₂H₂₁ClN₂O₅
• MW: 428.865545034409
• CID: 6621508
• PubChem ID: 4649633
• Update Time: 2025-05-24

ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• AKOS024610198
• ethyl 2-[(2-{[(4-chlorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]propanoate
• 868224-51-5
• SR-03000000019-1
• ethyl 2-((2-(2-((4-chlorophenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)propanoate
• F1808-0147

• Inchi： 1S/C22H21ClN2O5/c1-3-29-22(28)14(2)30-19-6-4-5-18-17(19)11-12-25(21(18)27)13-20(26)24-16-9-7-15(23)8-10-16/h4-12,14H,3,13H2,1-2H3,(H,24,26)
• InChI Key： FOCLRPUVTPCPLO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1=CC=CC2=C1C=CN(CC(NC1=CC=C(Cl)C=C1)=O)C2=O)C

Computed Properties

• Exact Mass: 428.1138995g/mol
• Monoisotopic Mass: 428.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate

Comprehensive Overview of Ethyl 2-[2-[2-(4-Chloroanilino)-2-Oxoethyl]-1-Oxoisoquinolin-5-Yl]Oxypropanoate (CAS No. 868224-51-5)

Ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate (CAS No. 868224-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The presence of both ester and amide functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for isoquinoline-based compounds has surged due to their potential applications in drug discovery. Researchers are particularly interested in the anti-inflammatory and antimicrobial properties of such derivatives. The 4-chloroanilino moiety in this compound is a critical feature, as it often enhances binding affinity to biological targets. This has led to its exploration in the development of novel therapeutics for conditions like chronic pain and infectious diseases.

From a synthetic chemistry perspective, ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate is synthesized through multi-step organic reactions, including amide coupling and esterification. Its molecular weight and solubility profile make it suitable for further derivatization, which is a common practice in medicinal chemistry to optimize pharmacokinetic properties. The compound's CAS number 868224-51-5 serves as a unique identifier in chemical databases, facilitating easier retrieval for researchers.

The agrochemical industry has also shown interest in this compound due to its potential as a plant growth regulator or pesticide intermediate. Its structural similarity to other bioactive heterocyclic compounds suggests it could play a role in developing sustainable crop protection solutions. With the growing emphasis on green chemistry, researchers are investigating eco-friendly synthesis routes for such molecules to minimize environmental impact.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate. These methods ensure high purity and confirm the compound's structural integrity, which is crucial for its intended applications. Stability studies under varying pH and temperature conditions are also conducted to determine its shelf life and storage requirements.

In the context of drug delivery systems, this compound's ester group offers opportunities for prodrug design. Prodrugs are inactive precursors that convert into active drugs in vivo, improving bioavailability or reducing side effects. The 5-yloxypropanoate segment could be modified to enhance targeted delivery, a hot topic in precision medicine.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS 868224-51-5 remain at the forefront of innovation. Their modular structures allow for endless customization, aligning with the trend toward personalized medicine. Future research may focus on optimizing its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) to advance its translational potential.

In summary, ethyl 2-[2-[2-(4-chloroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate represents a promising scaffold in both pharmaceutical and agrochemical fields. Its unique combination of functional groups and adaptability to synthetic modifications positions it as a valuable asset for addressing contemporary challenges in healthcare and agriculture.